Cas no 446879-25-0 (5-iodo-2-indanamine Hydrochloride (1:1))

• Product Name: 5-iodo-2-indanamine Hydrochloride (1:1)
• CAS No: 446879-25-0
• MF: C₉H₁₁ClIN
• MW: 295.547813653946
• CID: 1516261
• PubChem ID: 60146002
• Update Time: 2025-05-26

5-iodo-2-indanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-indanamine Hydrochloride (1:1)
• 446879-25-0
• 5-Iodo-2-aminoindane Hydrochloride (5-IAI HCl) 1.0 mg/ml in Methanol (as free base)
• BS-28841
• 5-Iodo-2,3-dihydro-1H-inden-2-amine hydrochloride
• 5-iodo-2-aminoindan hcl
• 5-Iodo-2-aminoindane Hydrochloride; 5-IAI HCl
• 5-Iodo-2-aminoindane hydrochloride
• 5-Iodo-2-aminoindan hydrochloride
• AMY32130
• PD019755
• 2,3-dihydro-5-iodo-1H-inden-2-amine,monohydrochloride
• 5-iodo-2,3-dihydro-1H-inden-2-amine;hydrochloride
• 5-iodo-2,3-dihydro-1H-inden-2-amine:hydrochloride
• DTXSID301348113
• 1782044-60-3
• WSA87925
• 5-Iodo-2-aminoindane HCl
• 2-Amino-5-iodoindan hydrochloride
• 5-Iodo-2-aminoindane Hydrochloride (5-IAI HCl)

• Inchi： 1S/C9H10IN.ClH/c10-8-2-1-6-4-9(11)5-7(6)3-8;/h1-3,9H,4-5,11H2;1H
• InChI Key： KXPCULLKBZKNFC-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CC(C2)N.Cl

Computed Properties

• Exact Mass: 294.96247g/mol
• Monoisotopic Mass: 294.96247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5-iodo-2-indanamine Hydrochloride (1:1)

5-Iodo-2-indanamine Hydrochloride (1:1): A Comprehensive Overview

5-Iodo-2-indanamine hydrochloride, with the CAS number 446879-25-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as indanamine derivative, is notable for its unique structural properties and potential applications in drug development. The molecule consists of an indanamine backbone with an iodine substituent at the 5-position, which imparts distinct electronic and steric characteristics.

The synthesis of 5-iodo-2-indanamine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The compound is typically prepared by reacting 5-bromoindanamine with iodide ions in a polar aprotic solvent, followed by acid treatment to form the hydrochloride salt. This method ensures high purity and stability, making it suitable for various research and industrial applications.

Recent studies have highlighted the potential of indanamine derivatives as promising candidates in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 5-iodo-2-indanamine hydrochloride exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. This finding underscores its potential role in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 5-iodo-2-indanamine hydrochloride has also been explored for its utility in materials science. Researchers have investigated its ability to act as a precursor in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The iodine substituent plays a critical role in modulating the electronic properties of these materials, making them suitable for applications in electronics and energy storage.

The structural versatility of indanamine derivatives has also led to their use as building blocks in combinatorial chemistry. By varying the substituents on the indanamine core, chemists can generate a wide array of compounds with diverse biological activities. This approach has been particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug discovery.

A recent breakthrough involving 5-iodo-2-indanamine hydrochloride was reported in the field of catalysis. Scientists discovered that this compound can serve as an efficient catalyst for asymmetric induction reactions, enabling the synthesis of chiral molecules with high enantioselectivity. This development has significant implications for the pharmaceutical industry, where chiral compounds are often required for drug production.

In terms of safety and handling, 5-iodo-2-indanamine hydrochloride is generally considered non-hazardous under normal conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal results and minimize any potential risks.

In conclusion, 5-iodo-2-indanamine hydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. Its role as a versatile building block in organic synthesis, coupled with its promising therapeutic potential, positions it as a valuable compound in both academic and industrial settings. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility across various disciplines.